molecular formula C17H24N2O B262623 N-cyclohexyl-N'-[(1-phenylcyclopropyl)methyl]urea

N-cyclohexyl-N'-[(1-phenylcyclopropyl)methyl]urea

Cat. No. B262623
M. Wt: 272.4 g/mol
InChI Key: WVDNHTIVHOXTTF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-cyclohexyl-N'-[(1-phenylcyclopropyl)methyl]urea, also known as CPPU, is a synthetic plant growth regulator that has gained significant attention in the field of agriculture and horticulture. CPPU belongs to the family of urea derivatives and is used to increase the yield and quality of fruits, vegetables, and ornamental plants. CPPU has been found to be effective in promoting cell division, elongation, and differentiation in plants, leading to improved growth and development.

Mechanism of Action

N-cyclohexyl-N'-[(1-phenylcyclopropyl)methyl]urea works by binding to the cytokinin receptors in plants, which are responsible for regulating cell division and growth. By binding to these receptors, N-cyclohexyl-N'-[(1-phenylcyclopropyl)methyl]urea stimulates cell division and elongation, leading to increased growth and development.
Biochemical and Physiological Effects:
N-cyclohexyl-N'-[(1-phenylcyclopropyl)methyl]urea has been found to have a range of biochemical and physiological effects on plants, including increased photosynthesis, improved nutrient uptake, and enhanced stress tolerance. N-cyclohexyl-N'-[(1-phenylcyclopropyl)methyl]urea has also been shown to regulate the expression of genes involved in plant growth and development.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-cyclohexyl-N'-[(1-phenylcyclopropyl)methyl]urea in lab experiments is its ability to promote rapid and uniform growth in plants, making it a useful tool for studying plant development. However, N-cyclohexyl-N'-[(1-phenylcyclopropyl)methyl]urea can also have unintended effects on plant physiology and development, making it important to carefully control dosage and timing of application.

Future Directions

There are several areas of future research that could further our understanding of N-cyclohexyl-N'-[(1-phenylcyclopropyl)methyl]urea and its applications in agriculture and horticulture. These include investigating the effects of N-cyclohexyl-N'-[(1-phenylcyclopropyl)methyl]urea on different plant species and under different environmental conditions, exploring the molecular mechanisms underlying N-cyclohexyl-N'-[(1-phenylcyclopropyl)methyl]urea's effects on plant growth and development, and developing new formulations and delivery methods for N-cyclohexyl-N'-[(1-phenylcyclopropyl)methyl]urea to improve its efficacy and reduce potential side effects.

Synthesis Methods

N-cyclohexyl-N'-[(1-phenylcyclopropyl)methyl]urea is synthesized through a multistep process starting from the reaction of cyclohexylamine with 1-phenylcyclopropylcarboxylic acid, followed by the conversion of the resulting product to the corresponding acid chloride. The acid chloride is then reacted with urea in the presence of a base to obtain N-cyclohexyl-N'-[(1-phenylcyclopropyl)methyl]urea.

Scientific Research Applications

N-cyclohexyl-N'-[(1-phenylcyclopropyl)methyl]urea has been extensively studied for its effects on various plants, including grapes, kiwifruit, apples, and strawberries. Research has shown that N-cyclohexyl-N'-[(1-phenylcyclopropyl)methyl]urea can significantly increase fruit size, yield, and quality, as well as improve the resistance of plants to environmental stressors such as drought and heat.

properties

Product Name

N-cyclohexyl-N'-[(1-phenylcyclopropyl)methyl]urea

Molecular Formula

C17H24N2O

Molecular Weight

272.4 g/mol

IUPAC Name

1-cyclohexyl-3-[(1-phenylcyclopropyl)methyl]urea

InChI

InChI=1S/C17H24N2O/c20-16(19-15-9-5-2-6-10-15)18-13-17(11-12-17)14-7-3-1-4-8-14/h1,3-4,7-8,15H,2,5-6,9-13H2,(H2,18,19,20)

InChI Key

WVDNHTIVHOXTTF-UHFFFAOYSA-N

SMILES

C1CCC(CC1)NC(=O)NCC2(CC2)C3=CC=CC=C3

Canonical SMILES

C1CCC(CC1)NC(=O)NCC2(CC2)C3=CC=CC=C3

Origin of Product

United States

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